Cas no 6156-18-9 (3,3-Dimethyl-2,4-dithiapentane)

• Product Name: 3,3-Dimethyl-2,4-dithiapentane
• CAS No: 6156-18-9
• MF: C₁₃H₁₂FN₃O₂S₂
• MW: 325.381683349609
• CID: 528244
• PubChem ID: 730546
• Update Time: 2025-04-19

3,3-Dimethyl-2,4-dithiapentane Chemical and Physical Properties

Names and Identifiers

• Propane,2,2-bis(methylthio)-
• 2,2-Bis(methylthio)propane
• 3,3-Dimethyl-2,4-dithiapentane
• 2,2-Bis(methylsulfanyl)propane
• Acetone, dimethyl mercaptole
• 1,6-Diaminohexane
• SR-01000229376-1
• VU0510758-1
• 588-87-4
• BIM-0047471.P001
• 4-{[(4-fluoroanilino)carbothioyl]amino}benzenesulfonamide
• Oprea1_527728
• CBMicro_047412
• SR-01000229376
• 1-(4-fluorophenyl)-3-(4-sulfamoylphenyl)thiourea
• 4-{[(4-Fluorophenyl)carbamothioyl]amino}benzene-1-Sulfonamide
• 4-(3-(4-fluorophenyl)thioureido)benzenesulfonamide
• 8JS
• F3146-3589
• STK022979
• MixCom6_002356
• BDBM50457329
• 3-(4-FLUOROPHENYL)-1-(4-SULFAMOYLPHENYL)THIOUREA
• CHEMBL4209613
• VUDOFEJVAFMLEC-UHFFFAOYSA-N
• AN-329/40396852
• 6156-18-9
• AKOS000488032
• 4-{[(4-fluorophenyl)carbamothioyl]amino}benzenesulfonamide

• Inchi： 1S/C13H12FN3O2S2/c14-9-1-3-10(4-2-9)16-13(20)17-11-5-7-12(8-6-11)21(15,18)19/h1-8H,(H2,15,18,19)(H2,16,17,20)
• InChI Key： VUDOFEJVAFMLEC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(NC1C=CC(=CC=1)F)=S)(N)(=O)=O

Computed Properties

• Exact Mass: 136.03816
• Monoisotopic Mass: 325.035496
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125
• XLogP3: 1.7

Experimental Properties

• Density: 1.542
• Boiling Point: 493°Cat760mmHg
• Flash Point: 252°C
• Refractive Index: 1.717
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals Dithioketals